Cas no 1105199-70-9 (5-[(3-chlorophenyl)amino]-N-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-[(3-chlorophenyl)amino]-N-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1105199-70-9
• MF: C₁₇H₁₆ClN₅O
• MW: 341.794841766357
• CID: 5387954
• Update Time: 2025-11-01

5-[(3-chlorophenyl)amino]-N-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloroanilino)-N-(3,4-dimethylphenyl)-2H-triazole-4-carboxamide
• 5-[(3-chlorophenyl)amino]-N-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H16ClN5O/c1-10-6-7-14(8-11(10)2)20-17(24)15-16(22-23-21-15)19-13-5-3-4-12(18)9-13/h3-9H,1-2H3,(H,20,24)(H2,19,21,22,23)
• InChI Key： KEJQFINPGXMOMC-UHFFFAOYSA-N
• SMILES： N1=C(NC2=CC=CC(Cl)=C2)C(C(NC2=CC=C(C)C(C)=C2)=O)=NN1

Additional information on 5-[(3-chlorophenyl)amino]-N-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide

5-[(3-Chlorophenyl)amino]-N-(3,4-Dimethylphenyl)-1H-1,2,3-Triazole-4-Carboxamide (CAS No. 1105199-70-9): A Comprehensive Overview

5-[(3-Chlorophenyl)amino]-N-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1105199-70-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The unique structure of this compound, featuring a 3-chlorophenyl and 3,4-dimethylphenyl substituent, makes it a promising candidate for further research and development.

The synthesis of 5-[(3-chlorophenyl)amino]-N-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide typically involves a multi-step process that includes the formation of the triazole ring through a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This reaction is highly efficient and stereoselective, making it a preferred method for the synthesis of triazole derivatives. The presence of the 3-chlorophenyl and 3,4-dimethylphenyl groups adds to the complexity and functionality of the molecule, enhancing its potential for various biological activities.

Recent studies have shown that 5-[(3-chlorophenyl)amino]-N-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide exhibits potent antifungal activity against a range of pathogenic fungi. In particular, it has been found to be effective against Candida albicans and Aspergillus fumigatus, two common fungal pathogens responsible for serious infections in immunocompromised patients. The mechanism of action is believed to involve the disruption of fungal cell membranes and the inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 5-[(3-chlorophenyl)amino]-N-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide has also shown promising anti-inflammatory effects. Preclinical studies have demonstrated that this compound can significantly reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. The anti-inflammatory activity is thought to be mediated through the inhibition of pro-inflammatory cytokines and the modulation of immune cell function.

The pharmacokinetic properties of 5-[(3-chlorophenyl)amino]-N-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide have been extensively studied to understand its behavior in biological systems. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It is metabolized primarily in the liver by cytochrome P450 enzymes and excreted via both renal and hepatic pathways.

Toxicity studies have shown that 5-[(3-chlorophenyl)amino]-N-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide has a low toxicity profile at therapeutic doses. However, as with any new compound, careful monitoring is required during clinical trials to ensure safety and efficacy. Preclinical data suggest that this compound is well-tolerated in animal models and does not exhibit significant adverse effects on major organs or systems.

The potential applications of 5-[(3-chlorophenyl)amino]-N-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide extend beyond antifungal and anti-inflammatory uses. Recent research has explored its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells. Studies have shown that this compound can selectively target cancer cells while sparing normal cells, making it a promising candidate for cancer therapy.

In conclusion, 5-[(3-chlorophenyl)amino]-N-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1105199-70-9) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting subject for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, this compound may play a crucial role in addressing unmet medical needs in antifungal therapy, inflammation management, and cancer treatment.